BBH-CHAL
Overview
Description
BBH-CHAL is a novel potent apoptotic inducer of human leukaemia cells by activation of the extrinsic pathway and the generation of reactive oxygen species
Scientific Research Applications
The Science of Science : This paper discusses the role of the physical environment in the creation of scientific knowledge, addressing the contentious relationship between scientists and sociologists (Mermin, 1998).
Biochar Blended Humate and Vermicompost : The study explores the application of biochar blended humate (BBH) in immobilizing potentially toxic elements in soil and improving wheat growth, thereby highlighting its importance in agricultural science (Kheir et al., 2021).
Formation Channels of Binary Black Holes : This review examines the formation of binary black holes (BBHs) from stellar evolution and dynamics, contributing to our understanding of astrophysics and gravitational wave astronomy (Mapelli, 2021).
Bibliometrics-Based Heuristics : The paper discusses the use of bibliometrics in evaluating scientific research, emphasizing the need for methodological and theoretical frameworks in research evaluation (Bornmann, Hug, & Marewski, 2018).
Numerical Relativity Data Fitting for Binary Black Holes : This study provides a methodology for designing and calibrating fits to numerical relativity simulations, important in understanding the parameter space of binary black hole mergers (Jim'enez-Forteza et al., 2016).
Stellar-Mass Black Holes in Clusters and Gravitational-Wave Generation : The paper explores the role of stellar clusters in forming binary black holes that could merge via gravitational-wave radiation (Banerjee, 2016).
Biogeography-Based Optimization : This study introduces a new optimization method inspired by biogeography, demonstrating its applicability to high-dimension problems with multiple local optima (Simon, 2008).
DESIGN AND IMPLEMENTATION OF SCIENTIFIC RESEARCH MANAGEMENT SYSTEM : This paper presents the design and implementation of a scientific research management system based on an integrated framework, enhancing the efficiency and quality of research management (Li, 2012).
properties
Molecular Formula |
C22H17BrO3 |
|---|---|
Molecular Weight |
409.279 |
IUPAC Name |
6'-Benzyloxy-4-bromo-2'-hydroxychalcone |
InChI |
InChI=1S/C22H17BrO3/c23-18-12-9-16(10-13-18)11-14-20(25)22-19(24)7-4-8-21(22)26-15-17-5-2-1-3-6-17/h1-14,24H,15H2/b14-11+ |
InChI Key |
XWYMPJVQPHLNCQ-SDNWHVSQSA-N |
SMILES |
O=C(C1=C(OCC2=CC=CC=C2)C=CC=C1O)/C=C/C3=CC=C(Br)C=C3 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
BBH-CHAL; BBH CHAL; BBHCHAL |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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